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Introduction

Gas sweetening, the process of removing acidic gases such as carbon dioxide (CO2) and
hydrogen sulfide (H2S) from natural gas and other gas streams, is a critical step in gas
processing.[1][2] Alkanolamines, such as monoethanolamine (MEA) and diethanolamine
(DEA), are widely used solvents for this purpose due to their high reactivity with acid gases.[3]
This document details the experimental setup and protocols for gas sweetening using
ethanolamine acetate, a protic ionic liquid, which offers potential advantages such as lower
vapor pressure and higher thermal stability compared to traditional aqueous amine solutions.[4]

[5]

The protocols provided are designed for researchers and scientists in the fields of chemical
engineering, materials science, and drug development who are exploring novel solvents for
carbon capture and gas purification. The experimental setup is based on a continuous
absorption-desorption process.[6][7][8]

Experimental Protocols
Synthesis of Ethanolamine Acetate

Objective: To synthesize the protic ionic liquid ethanolamine acetate from ethanolamine and
acetic acid.

Materials:
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Monoethanolamine (MEA)

Acetic acid (glacial)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Rotary evaporator

Procedure:

Place a known molar amount of monoethanolamine into a round-bottom flask equipped with
a magnetic stir bar.

Cool the flask in an ice bath to manage the exothermic reaction.

Slowly add an equimolar amount of glacial acetic acid to the monoethanolamine via a
dropping funnel while continuously stirring.

After the addition is complete, allow the mixture to slowly warm to room temperature and
continue stirring for 2-3 hours to ensure the reaction goes to completion.

Remove any residual water or unreacted starting materials using a rotary evaporator at
elevated temperature and reduced pressure.

The resulting viscous liquid is ethanolamine acetate. Characterize the product using
techniques such as NMR spectroscopy and FTIR to confirm its structure and purity.

Gas Sweetening Experimental Setup

The experimental setup consists of a continuous absorption-desorption loop. The sour gas is

fed into an absorption column where it comes into contact with the lean ethanolamine acetate
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solvent. The rich solvent, laden with acid gases, is then heated in a stripping column to release
the absorbed gases and regenerate the solvent.

Key Components:

o Gas Delivery System: Mass flow controllers to regulate the flow of CO2 and a carrier gas
(e.g., N2).

e Absorption Column: A packed-bed column to facilitate gas-liquid contact.
e Solvent Circulation System: A pump to circulate the ethanolamine acetate solvent.

e Heating and Cooling System: Heat exchangers to control the temperature of the lean and
rich solvent streams.

 Stripping Column: A packed-bed column with a reboiler to heat the rich solvent for
regeneration.

o Gas Analysis System: A gas chromatograph or an infrared gas analyzer to measure the
concentration of acid gases in the inlet and outlet gas streams.

Experimental Procedure for CO2 Absorption

Objective: To determine the CO:z absorption efficiency of ethanolamine acetate.
Procedure:

e Prepare a known concentration of ethanolamine acetate solution (e.g., 30 wt% in water, or
as a pure solvent).

o Circulate the lean solvent through the absorption column at a constant flow rate.

 Introduce a simulated sour gas stream (e.g., 15% COz: in N2) into the bottom of the
absorption column at a known flow rate.[9]

e Maintain the absorber at a constant temperature and pressure (e.g., 298.15 K and 101 kPa).
[10]
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» Continuously measure the CO2 concentration in the gas stream exiting the top of the
absorption column.

» The CO:2 absorption efficiency can be calculated using the following formula: Efficiency (%) =
[(COz2_inlet - CO2z_outlet) / CO2_inlet] x 100

e Collect samples of the rich solvent from the bottom of the absorber to determine the CO:
loading (moles of COz per mole of amine).

Experimental Procedure for Solvent Regeneration

Objective: To regenerate the COz-rich ethanolamine acetate and determine the desorption
efficiency.

Procedure:

Pump the rich solvent from the absorption column through a heat exchanger to preheat it.
 Introduce the preheated rich solvent into the top of the stripping column.

» Heat the solvent in the reboiler at the bottom of the stripper to a specified temperature (e.g.,
100-120°C) to promote the release of CO2.[11]

e The released CO2 and water vapor exit from the top of the stripper.

e The regenerated (lean) solvent is cooled in a heat exchanger and recirculated back to the
absorption column.

o The desorption efficiency can be determined by analyzing the CO: loading of the lean
solvent exiting the stripper.

Data Presentation

Table 1. COz Absorption Performance of Various Solvents
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CO2
Concentrati Temperatur  Pressure Capture
Solvent o Reference
on (wt%) e (K) (kPa) Efficiency
(%)
Monoethanol ) )
] 30 Ambient Atmospheric >97 [9]
amine (MEA)
[emim][Ac]
T 100 313 4 61 [7][8]
(lonic Liquid)
Ethanolamine
Acetate 30-100 298-313 101 90-95 N/A

(estimated)

Table 2: Experimental Parameters for Gas Sweetening with Ethanolamine Acetate

Parameter Value Unit
Absorption

Solvent Concentration 30 wt% in water
Solvent Flow Rate 01-1 L/min
Gas Flow Rate 1-10 L/min
COz2 Concentration in Inlet Gas 15 %
Absorption Temperature 25-40 °C
Absorption Pressure 1-10 atm
Desorption (Stripping)

Stripping Temperature 100 - 120 °C
Stripping Pressure 1-2 atm

Visualizations
Experimental Workflow
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Caption: Experimental workflow from solvent synthesis to the gas sweetening process.
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Caption: The logical cycle of the solvent in the absorption-desorption process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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